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Compound of Interest

Compound Name:
Methyl 3-(methylamino)-4-

nitrobenzoate

Cat. No.: B1369292 Get Quote

An In-depth Technical Guide to Methyl 3-(methylamino)-4-nitrobenzoate

This technical guide provides a comprehensive overview of Methyl 3-(methylamino)-4-
nitrobenzoate, a compound of interest in various chemical and pharmaceutical research fields.

The document details its physicochemical properties, synthesis protocols, and biological

activities, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties
Methyl 3-(methylamino)-4-nitrobenzoate is an organic compound with the molecular formula

C₉H₁₀N₂O₄ and a molecular weight of 210.19 g/mol [1]. Its structure, featuring a nitro group and

a methylamino group on the benzene ring, makes it a subject of interest for potential

applications in dye and pigment production, as well as in the development of new therapeutic

agents[1]. The methylamino group enhances its hydrogen-bonding capacity, which is a

valuable characteristic in drug design for targeting specific enzymes or receptors[1].

Comparative Physicochemical Data
The properties of Methyl 3-(methylamino)-4-nitrobenzoate are often compared with

structurally related compounds to understand the impact of substituent positioning and

functional groups on its chemical and biological characteristics. The following table summarizes

key quantitative data for the target compound and its analogs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1369292?utm_src=pdf-interest
https://www.benchchem.com/product/b1369292?utm_src=pdf-body
https://www.benchchem.com/product/b1369292?utm_src=pdf-body
https://www.benchchem.com/product/b1369292?utm_src=pdf-body
https://www.benchchem.com/product/b1369292?utm_src=pdf-body
https://www.benchchem.com/product/b1369292
https://www.benchchem.com/product/b1369292
https://www.benchchem.com/product/b1369292
https://www.benchchem.com/product/b1369292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

LogP
(estimated)

Key
Structural
Features

Methyl 3-

(methylamino

)-4-

nitrobenzoate

251643-13-7 C₉H₁₀N₂O₄ 210.19[1] ~2.0[1]

C3:

methylamino,

C4: nitro

4-

(Methylamino

)-3-

nitrobenzoic

Acid

41263-74-5 C₈H₈N₂O₄
196.16[2][3]

[4][5]
1.05[1]

Carboxylic

acid instead

of ester

Methyl 4-

amino-3-

nitrobenzoate

3987-92-6 C₈H₈N₂O₄ 196.16 1.78
C3: nitro, C4:

methylamino

Methyl 3-

methoxy-4-

nitrobenzoate

- C₉H₉NO₅ 211.17 1.92

C3: methoxy

instead of

methylamino

Methyl 3-

(benzyloxy)-4

-

nitrobenzoate

209528-69-8 C₁₅H₁₃NO₅ 287.27[1] 3.48[1]

C3:

benzyloxy

instead of

methylamino

Experimental Protocols
Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate
The synthesis of Methyl 3-(methylamino)-4-nitrobenzoate typically proceeds through a two-

step process involving nitration followed by methylation[1]. A generalized protocol is outlined

below.

Step 1: Nitration of Methyl 3-aminobenzoate
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Preparation of the Nitrating Mixture: In a separate flask, carefully prepare a nitrating mixture

by combining concentrated nitric acid and concentrated sulfuric acid[6]. This process is

highly exothermic and should be performed in an ice bath to maintain a low temperature.

Reaction Setup: Dissolve methyl 3-aminobenzoate in a suitable solvent in a reaction flask

equipped with a stirrer and a thermometer. Cool the flask in an ice bath.

Nitration: Slowly add the chilled nitrating mixture to the solution of methyl 3-aminobenzoate

while vigorously stirring and maintaining the temperature below 6 °C[6].

Quenching and Isolation: After the addition is complete, allow the reaction to proceed at

room temperature for a specified time[6]. Pour the reaction mixture over crushed ice to

precipitate the product[6][7]. The solid product, primarily methyl 3-amino-4-nitrobenzoate, is

then collected by filtration.

Step 2: Methylation

Reaction Setup: Dissolve the product from Step 1 in an appropriate solvent.

Addition of Reagents: Add a methylating agent, such as methyl iodide, in the presence of a

base like potassium carbonate[1].

Reaction Conditions: Heat the mixture to reflux for several hours to ensure the completion of

the reaction.

Workup and Purification: After cooling, the reaction mixture is worked up by extraction and

washing. The crude product is then purified, typically by recrystallization, to yield pure

Methyl 3-(methylamino)-4-nitrobenzoate.
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Synthesis Workflow
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Methyl 3-(methylamino)-4-nitrobenzoate

Click to download full resolution via product page

Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate.

Biological Activity and Mechanism of Action
Methyl 3-(methylamino)-4-nitrobenzoate has shown potential as a cytotoxic agent in in-vitro

studies against various cancer cell lines, indicating its potential for development as an

anticancer drug[1]. The biological activity is largely attributed to its distinct structural features.

The proposed mechanism of action involves the following key interactions:

Nitro Group: The nitro group can undergo enzymatic reduction within cells to form reactive

nitroso, hydroxylamino, and amino intermediates. These reactive species can interact with
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cellular macromolecules, such as DNA and proteins, leading to cellular damage and

apoptosis[1].

Methylamino Group: This group can participate in hydrogen bonding and electrostatic

interactions with the active sites of enzymes or receptors, potentially inhibiting their function

and disrupting critical cellular pathways[1].

Compounds with similar structures have been shown to inhibit cancer cell migration and

invasion, suggesting that Methyl 3-(methylamino)-4-nitrobenzoate may possess similar

properties[1].

Proposed Mechanism of Action

Nitro Group Action
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Methyl 3-(methylamino)-4-nitrobenzoate
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Proposed mechanism of action for Methyl 3-(methylamino)-4-nitrobenzoate.

Conclusion
Methyl 3-(methylamino)-4-nitrobenzoate is a versatile compound with established utility in

chemical synthesis and significant potential in drug discovery, particularly in oncology. The

functional groups present in its structure are key to its biological activity. Further research into

its mechanism of action and the development of optimized synthesis protocols will be crucial for

realizing its full therapeutic potential. The data and protocols presented in this guide serve as a

foundational resource for researchers engaged in the study and application of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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